molecular formula C20H13BrN2O3S B8812296 3-(4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)benzaldehyde

3-(4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)benzaldehyde

Cat. No.: B8812296
M. Wt: 441.3 g/mol
InChI Key: WQXUHNBQQDFCID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)benzaldehyde is a useful research compound. Its molecular formula is C20H13BrN2O3S and its molecular weight is 441.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H13BrN2O3S

Molecular Weight

441.3 g/mol

IUPAC Name

3-[1-(benzenesulfonyl)-4-bromopyrrolo[2,3-b]pyridin-2-yl]benzaldehyde

InChI

InChI=1S/C20H13BrN2O3S/c21-18-9-10-22-20-17(18)12-19(15-6-4-5-14(11-15)13-24)23(20)27(25,26)16-7-2-1-3-8-16/h1-13H

InChI Key

WQXUHNBQQDFCID-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=C(C=CN=C32)Br)C4=CC=CC(=C4)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a sealed pressure tube was added 4-bromo-2-iodo-1-phenylsulfonyl-1H-pyrrolo[2,3-b]pyridine (2.1 mmol; preparation disclosed in WO03/000690A1), 3-formylbenzeneboronic acid (2.1 mmol), N,N-dimethylformamide (15 mL), aqueous saturated sodium bicarbonate (5 mL) and tetrakis(triphenylphosphine)palladium(0) (0.1 mmol). The reaction was purged with nitrogen, capped and stirred at 100° C. for 16 h. After cooling to room temperature the reaction was concentrated under vacuum, taken up in ethyl acetate, washed with water, brine, dried over sodium sulfate, filtered and evaporated to dryness under vacuum. Purification by flash chromatography by silica gel (0-4% ethyl acetate in methylene chloride) gave the title compound as a white solid (77%). ESMS [M+H]+: 441.2
Quantity
2.1 mmol
Type
reactant
Reaction Step One
Quantity
2.1 mmol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
0.1 mmol
Type
catalyst
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Yield
77%

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